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Compound of Interest

Compound Name: 5-Bromo-2-methylbenzonitrile

Cat. No.: B118137

An In-depth Technical Guide to 5-Bromo-2-methylbenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-2-methylbenzonitrile
(CAS No. 156001-51-3), a key chemical intermediate. The document details its commercial
availability, physicochemical properties, synthesis protocols, and applications in research and
development, presenting data in a clear and accessible format for professionals in the field.

Commercial Availability and Suppliers

5-Bromo-2-methylbenzonitrile is readily available from a variety of chemical suppliers,
catering to both research and bulk manufacturing needs. The purity levels typically range from
97% to over 98%.

Table 1: Select Suppliers of 5-Bromo-2-methylbenzonitrile
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Supplier Purity Notes

Available via distributors like

TCI (Tokyo Chemical Industry) >98.0% (GC) ] S
Fisher Scientific.[1]

Shanghai Harvest Chemical Vari Contact information available.
aries
Industrial Co., Ltd. [2]
BeiJing Hwrk Chemicals ] Contact information available.
- Varies
Limited [2]
) ] Contact information available.
Energy Chemical Varies 2]
Shijiazhuang Sdyano Fine vari Contact information available.
aries
Chemical Co., Ltd. [2]
) ) ) ) - Available for research
United States Biological Highly Purified
purposes.[3]
Sunway Pharm Ltd 97% Offers various quantities.[4]
HANGZHOU LEAP CHEM vari Listed as a trader on Echemi.
aries
CO., LTD. [5]
Sigma-Aldrich 97% This product is discontinued.

Physicochemical Properties

The key physical and chemical properties of 5-Bromo-2-methylbenzonitrile are summarized
below. This data is essential for its handling, storage, and application in experimental settings.

Table 2: Physicochemical Data for 5-Bromo-2-methylbenzonitrile
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Property Value Reference(s)
CAS Number 156001-51-3 [2][6]
Molecular Formula CsHeBrN [2][3][6]
Molecular Weight 196.04 g/mol [2][6]
White to Orange to Green,
Appearance , _ [1][2]
crystalline powder/solid
Melting Point 47-51 °C [2]
Boiling Point 251 °C [2]
Density 1.51 g/cm3 [2]
_ > 110 °C (> 230 °F) - closed
Flash Point [2]
cup
Solubility Soluble in Methanol [2]

Storage Temperature

Room Temperature, sealed in

dry conditions

[2](3]

InChl Key

WNVUTFDOGUGEIS-
UHFFFAOYSA-N

[1](216]

SMILES

CC1=C(C=C(C=C1)Br)C#N

[1](6]

Synthesis and Experimental Protocols

5-Bromo-2-methylbenzonitrile is typically synthesized from 5-amino-2-methylbenzonitrile via

a Sandmeyer-type reaction. The following protocol provides a detailed methodology.

Protocol: Synthesis from 5-Amino-2-

methylbenzonitrile[3]

This procedure involves the diazotization of an amino group, followed by its substitution with

bromine using a copper(l) bromide catalyst.

Materials and Reagents:

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.chemicalbook.com/ProductChemicalPropertiesCB8285164_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-methylbenzonitrile
https://www.chemicalbook.com/ProductChemicalPropertiesCB8285164_EN.htm
https://www.usbio.net/biochemicals/435492/5Bromo2methylbenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-methylbenzonitrile
https://www.chemicalbook.com/ProductChemicalPropertiesCB8285164_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-methylbenzonitrile
https://www.fishersci.com/shop/products/5-bromo-2-methylbenzonitrile-tci-america-2/B48081G
https://www.chemicalbook.com/ProductChemicalPropertiesCB8285164_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB8285164_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB8285164_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB8285164_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB8285164_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB8285164_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB8285164_EN.htm
https://www.usbio.net/biochemicals/435492/5Bromo2methylbenzonitrile
https://www.fishersci.com/shop/products/5-bromo-2-methylbenzonitrile-tci-america-2/B48081G
https://www.chemicalbook.com/ProductChemicalPropertiesCB8285164_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-methylbenzonitrile
https://www.fishersci.com/shop/products/5-bromo-2-methylbenzonitrile-tci-america-2/B48081G
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-methylbenzonitrile
https://www.benchchem.com/product/b118137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 5-Amino-2-methylbenzonitrile (2.0 g, 15.1 mmol)
e Hydrobromic acid (HBr, 74%)

e Sodium nitrite (NaNOz, 1.2 g, 17.4 mmol)

o Copper(l) bromide (CuBr, 6.5 g, 45.1 mmol)

o Water (H20)

o Ethyl acetate (EtOAC)

o Saturated sodium bicarbonate solution (NaHCO3s)
e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate (Na2S0a4)

e Petroleum ether and Ethyl acetate for column chromatography
Procedure:

e Initial Mixture: In a suitable flask, combine water (13.5 mL), HBr (14.4 mL), and a solution of
5-amino-2-methylbenzonitrile (2.0 g) dissolved in water (24 mL).

e Heating: Heat the mixture to 50 °C and maintain for 20 minutes.

» Diazotization: Cool the mixture to 0-5 °C in an ice bath. Slowly add an aqueous solution of
NaNO:2 (1.2 g). Stir the reaction mixture at this temperature for 10 minutes.

e Warming: Warm the mixture to 40 °C.
e Sandmeyer Reaction: Add a solution of CuBr (6.5 g) in water (36 mL) and HBr (7.2 mL).
o Reflux: Reflux the entire mixture for 2 hours.

o Work-up: After the reaction is complete, extract the mixture with ethyl acetate. Wash the
organic layer sequentially with saturated NaHCOs solution and brine.
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» Drying and Purification: Dry the organic layer with Na=SOa4. The crude product is then
purified by column chromatography using a petroleum ether:ethyl acetate (50:1) solvent

system.

e Product: The final product is obtained as a white solid with a reported yield of 77% (2.3 g).

1H NMR Data (400 MHz, CDCls): & 7.72 (s, 1H), 7.59 (d, J = 8.0 Hz, 1H), 7.19 (d, J = 8.0 Hz,
1H), 2.51 (s, 3H).[2]
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Step 1: Initial Mixture

Combine 5-Amino-2-methylbenzonitrile,
H20, and HBr

Y
[Heat to 50°C for 20 minj

Step 2: Di‘?zotization

Cool to 0-5°C

Y
Add ag. NaNO:2
Stir for 10 min

Step 3: Sandmeyer Reaction

Warm to 40°C

Y
[Add CuBr solution in HBD

A

Reflux for 2 hours

Step 4: WOI‘k-L{P & Purification

@xtract with Ethyl Acetatej

Y
[Wash with NaHCOs and Brinej

A

( Dry with Na2SOa4 j

\
Gurify via Column Chromatograph)a

\4

Final Product:
5-Bromo-2-methylbenzonitrile

Click to download full resolution via product page

Figure 1: Workflow for the synthesis of 5-Bromo-2-methylbenzonitrile.
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Applications in Chemical Synthesis

5-Bromo-2-methylbenzonitrile serves as a versatile building block in organic synthesis. Its
functional groups—a nitrile and a bromine atom on an aromatic ring—allow for a variety of
subsequent chemical transformations. It is a precursor for creating more complex molecules,
which is particularly valuable in the development of pharmaceuticals and other specialty
chemicals.[2]

5-Bromo-2-methylbenzonitrile

Hydrolysis/| Grignard/ Multi-step
Reduction Organolithium Synthesis

/ Potential Deriva‘ 'ives \

G-Bromo-2-methylbenzaldehydej @-(S-Bromo-Z-methylphenyl)ethanona [Cyclen Intermediate]

Click to download full resolution via product page

Figure 2: Role as a versatile chemical building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [commercial availability and suppliers of 5-Bromo-2-
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bromo-2-methylbenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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